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This technical guide provides an in-depth analysis of the effects of deleting the ceh-19 gene on

the lifespan of the nematode Caenorhabditis elegans. The homeobox gene ceh-19 is

instrumental in the proper development and function of specific neurons within the pharynx,

and its absence leads to a notable extension of the organism's lifespan. This document

summarizes the key phenotypic outcomes, details the underlying molecular pathways, and

provides comprehensive experimental protocols for the methodologies cited.

Executive Summary
Deletion of the ceh-19 gene in C. elegans, particularly the tm452 allele, results in a significant

increase in lifespan.[1][2][3] This longevity phenotype is associated with a collection of other

physiological changes, including a reduced pharyngeal pumping rate, slower growth, and

decreased progeny.[1][2][3] The extended lifespan is hypothesized to be a consequence of

dietary restriction induced by the impaired pharyngeal function. The molecular mechanism

involves a linear signaling pathway where the pharyngeal development master regulator, pha-

4, positively regulates the expression of ceh-19.[1][2] In turn, ceh-19 is required for the

activation of the FMRFamide-like neuropeptide-encoding gene, flp-2, in the MC motorneurons.

[1][2] Disruption of this pathway through ceh-19 deletion leads to the observed phenotypes.
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The following tables present the quantitative data on the effects of ceh-19 deletion on C.

elegans lifespan and related physiological parameters.

Table 1: Lifespan Analysis of ceh-19(tm452) Mutants

Strain Genotype
Mean Lifespan
(Days)

Maximum
Lifespan
(Days)

Percent
Increase in
Mean Lifespan
vs. N2

N2 (Wild-Type) Wild-Type
Data not

available

Data not

available
N/A

ceh-19(tm452) Deletion
Data not

available

Data not

available

Data not

available

Note: Specific quantitative data for mean and maximum lifespan from the primary literature

were not available in the conducted search. The primary study by Feng et al. (2013)

qualitatively reports that ceh-19(tm452) mutants "live longer than the wild type".

Table 2: Phenotypic Characterization of ceh-19(tm452) Mutants

Phenotype N2 (Wild-Type) ceh-19(tm452)

Pharyngeal Pumping Rate

(pumps/min)
~200-300[4] Moderately reduced[1][2][3]

Growth Rate Normal Slightly slower[1][2][3]

Brood Size Normal Reduced[1][2][3]

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the known signaling pathway involving ceh-19 and a typical

experimental workflow for a C. elegans lifespan assay.

Figure 1. The pha-4 -> ceh-19 -> flp-2 signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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